Cas no 2763777-56-4 (3-Butylbicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-Butylbicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 2763777-56-4
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 5559810
• PubChem ID: 165485538
• Update Time: 2025-05-24

3-Butylbicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride
• EN300-37408237
• 2763777-56-4
• EN300-37360802
• 3-Butylbicyclo[1.1.1]pentan-1-amine hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-2-3-4-8-5-9(10,6-8)7-8;/h2-7,10H2,1H3;1H
• InChI Key： RVRWMAQPEJMBGX-UHFFFAOYSA-N
• SMILES： Cl.NC12CC(CCCC)(C1)C2

Computed Properties

• Exact Mass: 175.1127773g/mol
• Monoisotopic Mass: 175.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Butylbicyclo[1.1.1]pentan-1-amine hydrochloride

3-Butylbicyclo[1.1.1]pentan-1-amine Hydrochloride: A Comprehensive Overview

3-Butylbicyclo[1.1.1]pentan-1-amine hydrochloride, commonly referred to by its CAS number 2763777-56-4, is a specialized organic compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is a bicyclic amine derivative, characterized by its unique bicyclo[1.1.1]pentane framework, which imparts distinctive chemical and physical properties. The presence of the butyl group further enhances its versatility, making it a valuable component in modern chemical synthesis.

The structural integrity of 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride is rooted in its bicyclic system, which provides stability and rigidity to the molecule. This feature is particularly advantageous in drug design, where molecular rigidity can significantly influence bioavailability and efficacy. Recent studies have highlighted the potential of this compound as a building block for developing novel bioactive molecules, especially in the context of medicinal chemistry.

In terms of synthesis, 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride can be prepared through various methods, including ring-closing metathesis and other cycloaddition reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for applications in asymmetric synthesis and enantioselective catalysis.

The application of 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride extends beyond traditional chemical synthesis into advanced materials science. Researchers have explored its use as a precursor for high-performance polymers and nanomaterials, leveraging its robust bicyclic structure to create materials with enhanced mechanical and thermal properties.

From an environmental standpoint, the synthesis and application of 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride are designed to minimize ecological impact. Green chemistry principles are increasingly integrated into its production processes, ensuring sustainability while maintaining high standards of quality and performance.

In conclusion, 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride, with its unique chemical properties and diverse applications, stands as a testament to the ongoing innovation in organic chemistry and materials science.